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Compound of Interest

Compound Name: 1-Bromo-3-ethylbenzene

Cat. No.: B123539 Get Quote

A Technical Guide to the Safe Handling of 1-Bromo-
3-ethylbenzene
Introduction: 1-Bromo-3-ethylbenzene (CAS No. 2725-82-8) is an aromatic organic compound

widely utilized as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals,

and other specialty chemicals.[1][2] Its molecular structure, featuring both a bromine

substituent and an ethyl group on a benzene ring, allows for diverse functionalization, making it

a valuable building block in medicinal chemistry and materials science.[1] This guide provides a

comprehensive overview of its safety data, handling precautions, and emergency procedures,

tailored for researchers and professionals in drug development and scientific laboratories.

Chemical and Physical Properties
1-Bromo-3-ethylbenzene is typically a clear, colorless to light yellow liquid under standard

conditions.[1][3] A summary of its key physical and chemical identifiers is presented below.
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Property Value Source

CAS Number 2725-82-8 [3][4][5][6]

Molecular Formula C₈H₉Br [3][4][5][6]

Molecular Weight 185.06 g/mol [4][5][6][7]

Appearance
Clear colorless to light yellow

liquid
[1][3]

Synonyms
m-Bromoethylbenzene, (3-

Ethylphenyl)bromide
[5][8]

Density 1.3493 g/cm³ [6]

Boiling Point 85 °C @ 10mm Hg [6]

Refractive Index 1.5465 [6]

Vapor Pressure 0.373 mmHg @ 25°C [6]

Hazard Identification and GHS Classification
1-Bromo-3-ethylbenzene is classified as a combustible liquid that causes significant irritation

to the skin, eyes, and respiratory system.[9][10] Adherence to GHS guidelines is mandatory for

ensuring user safety.
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GHS Classification Code Description

Pictogram GHS07 (Irritant) alt text

Signal Word Warning [10][11]

Hazard Statements H227 Combustible liquid.[8][10]

H315
Causes skin irritation.[9][11]

[12]

H319
Causes serious eye irritation.

[9][11][12]

H335
May cause respiratory

irritation.[7][9][11]

Toxicological Profile
The primary toxicological concerns associated with 1-Bromo-3-ethylbenzene are its irritant

effects.[2] Specific quantitative data on acute oral, dermal, or inhalation toxicity (LD₅₀/LC₅₀) are

currently unavailable.[12]

Endpoint Observation

Acute Toxicity
No data available for oral, dermal, or inhalation

routes.[12]

Skin Corrosion/Irritation Causes skin irritation.[9][11][12]

Serious Eye Damage/Irritation Causes serious eye irritation.[9][11][12]

Respiratory Sensitization May cause respiratory irritation.[7][9][11]

Experimental Protocols: Handling and Storage
Safe handling of 1-Bromo-3-ethylbenzene requires stringent adherence to established

laboratory protocols, combining engineering controls, personal protective equipment, and

hygiene measures.
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Engineering Controls & Storage
Ventilation: All work must be conducted in a well-ventilated area, such as a certified chemical

fume hood, to minimize inhalation exposure.[12][13] The work station should be equipped

with accessible emergency eyewash stations and safety showers.[12][14]

Storage: Store containers in a dry, cool, and well-ventilated place.[8][13] Keep containers

tightly closed when not in use.[8][13][15] The substance should be stored away from heat,

sparks, open flames, and other ignition sources.[8][12] For long-term stability, storage at 0-8

°C is recommended, protected from light.[1][12] The storage area should be locked to restrict

unauthorized access.[10][12]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles with side-shields conforming to

OSHA 29 CFR 1910.133 or European Standard EN166.[13][14]

Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber) to prevent skin contact.

[12][14]

Skin and Body Protection: Wear impervious clothing, such as a lab coat, to protect the skin.

[14] Safety shoes are also recommended.[12]

Respiratory Protection: Under normal use conditions with adequate engineering controls,

respiratory protection is not typically required.[11][13]

General Handling and Hygiene Protocol
Before starting work, ensure all required engineering controls are functional and PPE is

available.

Avoid breathing fumes, mists, or vapors.[12]

Prevent all contact with skin and eyes.[12]

Wash hands, forearms, and face thoroughly after handling the chemical.[12][13]

Do not eat, drink, or smoke in the work area.[12]
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Contaminated clothing should be removed and washed before reuse.[12]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route First Aid Protocol

Inhalation

Remove the individual to fresh air and keep

them in a position comfortable for breathing.[12]

[13] If the person feels unwell, call a POISON

CENTER or physician for medical advice.[11]

[12]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[12][13] Remove all

contaminated clothing and shoes.[11] If skin

irritation occurs or persists, seek medical

advice.[12]

Eye Contact

Rinse cautiously and immediately with plenty of

water for at least 15 minutes, also under the

eyelids.[11][13] Remove contact lenses, if

present and easy to do, and continue rinsing.

[12] If eye irritation persists, get medical

attention.[15]

Ingestion

Wash out the mouth with water.[14] Do NOT

induce vomiting.[14] Seek immediate medical

assistance.[13][15]

Accidental Release Measures
In the event of a spill, a structured response is necessary to mitigate exposure and

environmental contamination. The following workflow outlines the key steps for managing a

manageable laboratory-scale spill.
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Spill of 1-Bromo-3-ethylbenzene Detected

Assess Risk
(Size, Ventilation, Proximity to Drains)

Evacuate Immediate Area
Restrict Access

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation
(Open Sashes, Use Snorkel)

Contain Spill with Inert Absorbent
(Sand, Vermiculite)

Collect Absorbed Material
(Use Non-Sparking Tools)

Place in a Sealed, Labeled
Hazardous Waste Container

Decontaminate Spill Area
and Equipment

Dispose of Waste According to
Institutional Protocols

Procedure Complete

Click to download full resolution via product page

Workflow for a manageable laboratory spill of 1-Bromo-3-ethylbenzene.
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Spill Cleanup Protocol
Personal Precautions: Evacuate non-essential personnel from the area.[14] Equip response

personnel with full PPE as described in Section 4.2.[14]

Environmental Precautions: Prevent the spill from spreading or entering drains and water

courses.[14]

Containment and Cleaning: Cover the spill with an inert, non-combustible absorbent material

such as sand, silica gel, or universal binder.[14][15]

Collection: Carefully sweep or shovel the absorbed material into a suitable, closed, and

properly labeled container for disposal.[13][15]

Disposal: Dispose of the container and its contents at an approved waste disposal plant, in

accordance with local, regional, and national regulations.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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